Cas no 2228492-18-8 (3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yloxy}propan-1-amine)

• Product Name: 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yloxy}propan-1-amine
• CAS No: 2228492-18-8
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5604084
• PubChem ID: 165854737
• Update Time: 2025-07-12

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yloxy}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1773307
• 2228492-18-8
• 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yloxy}propan-1-amine
• 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yloxy}propan-1-amine

• Inchi： 1S/C9H15N3O/c10-5-2-6-13-9-7-3-1-4-8(7)11-12-9/h1-6,10H2,(H,11,12)
• InChI Key： LBKTVHNJFDUPOO-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.9Ų